Cas no 919486-78-5 (Benzenesulfonamide, 4-hydroxy-N-(4-hydroxyphenyl)-N-methyl-)

• Product Name: Benzenesulfonamide, 4-hydroxy-N-(4-hydroxyphenyl)-N-methyl-
• CAS No: 919486-78-5
• MF: C₁₃H₁₃NO₄S
• MW: 279.31162238121
• CID: 762779
• PubChem ID: 69508807
• Update Time: 2025-04-19

Benzenesulfonamide, 4-hydroxy-N-(4-hydroxyphenyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-hydroxy-N-(4-hydroxyphenyl)-N-methyl-
• 4-hydroxy-N-(4-hydroxyphenyl)-N-methylbenzenesulfonamide
• DTXSID60740692
• 4-Hydroxy-N-(4-hydroxyphenyl)-N-methylbenzene-1-sulfonamide
• SCHEMBL5623176
• 919486-78-5

• Inchi： 1S/C13H13NO4S/c1-14(10-2-4-11(15)5-3-10)19(17,18)13-8-6-12(16)7-9-13/h2-9,15-16H,1H3
• InChI Key： KKOACWGTXAMBDV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)O)(N(C)C1C=CC(=CC=1)O)(=O)=O

Computed Properties

• Exact Mass: 279.05652907g/mol
• Monoisotopic Mass: 279.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 86.2Ų